Cas no 1616502-83-0 ((3Z)-3-[(2-iodophenyl)methylidene]-1-methyl-2,3-dihydro-1H-indol-2-one)

• Product Name: (3Z)-3-[(2-iodophenyl)methylidene]-1-methyl-2,3-dihydro-1H-indol-2-one
• CAS No: 1616502-83-0
• MF: C₁₆H₁₂INO
• MW: 361.177056312561
• CID: 4609277
• Update Time: 2025-05-24

(3Z)-3-[(2-iodophenyl)methylidene]-1-methyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• (3Z)-3-[(2-Iodophenyl)methylidene]-1-methyl-2,3-dihydro-1H-indol-2-one
• (3Z)-3-[(2-iodophenyl)methylidene]-1-methyl-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C16H12INO/c1-18-15-9-5-3-7-12(15)13(16(18)19)10-11-6-2-4-8-14(11)17/h2-10H,1H3
• InChI Key： MZZKEHWONMVXCS-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(=CC2=CC=CC=C2I)C1=O

Additional information on (3Z)-3-[(2-iodophenyl)methylidene]-1-methyl-2,3-dihydro-1H-indol-2-one

Comprehensive Overview of (3Z)-3-[(2-iodophenyl)methylidene]-1-methyl-2,3-dihydro-1H-indol-2-one (CAS No. 1616502-83-0)

The compound (3Z)-3-[(2-iodophenyl)methylidene]-1-methyl-2,3-dihydro-1H-indol-2-one, with the CAS number 1616502-83-0, is a structurally unique molecule that has garnered significant interest in pharmaceutical and organic chemistry research. Its iodophenyl and indol-2-one moieties make it a valuable scaffold for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly exploring its potential applications in targeted therapies, aligning with the growing demand for precision medicine.

One of the key features of this compound is its Z-configuration, which influences its biological activity and binding affinity to specific protein targets. The presence of the iodine atom enhances its utility in radiolabeling studies, a technique widely used in diagnostic imaging and drug metabolism research. This property has made CAS 1616502-83-0 a subject of interest in the context of theranostics, a cutting-edge field combining therapy and diagnostics.

In recent years, the scientific community has focused on the role of small-molecule inhibitors in treating chronic diseases. (3Z)-3-[(2-iodophenyl)methylidene]-1-methyl-2,3-dihydro-1H-indol-2-one has shown promise in modulating key signaling pathways, such as the JAK-STAT and NF-κB pathways, which are implicated in autoimmune disorders and cancer. These findings resonate with current trends in personalized medicine and the search for novel biomarkers.

The synthesis of this compound involves a series of condensation and cyclization reactions, highlighting its relevance in green chemistry initiatives. Researchers are optimizing its production to minimize waste and improve yield, addressing the global push for sustainable pharmaceutical manufacturing. Additionally, its crystallographic data has been studied to understand its molecular interactions, a topic frequently searched in computational chemistry databases.

From a commercial perspective, CAS 1616502-83-0 is available through specialized chemical suppliers, catering to academic and industrial laboratories. Its pricing and purity specifications are often queried in chemical procurement platforms, reflecting its niche but growing demand. As the compound gains traction, regulatory compliance and intellectual property considerations are also becoming relevant discussion points.

In summary, (3Z)-3-[(2-iodophenyl)methylidene]-1-methyl-2,3-dihydro-1H-indol-2-one represents a versatile chemical entity with multifaceted applications. Its structural complexity and functional groups position it as a candidate for further exploration in drug repurposing and multi-target therapeutics, aligning with contemporary research priorities. Future studies may uncover additional roles in neuroprotection or metabolic regulation, expanding its scientific and commercial footprint.